3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole
Overview
Description
3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic organic compound that contains an isoxazole ring, which makes it an interesting target for synthesis and study. In
Mechanism of Action
The exact mechanism of action of 3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole is not fully understood. However, it is believed to work through the modulation of neurotransmitter systems in the brain. It has been shown to increase the levels of serotonin and dopamine, which are neurotransmitters that play a role in regulating mood and behavior. Additionally, it has been found to enhance the activity of the GABA receptor, which is responsible for inhibiting the activity of neurons in the brain.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole has a variety of biochemical and physiological effects. It has been found to reduce anxiety and depression-like behaviors in animal models. It has also been shown to improve cognitive function and memory in animal studies. Additionally, it has been found to have anticonvulsant properties, which make it a potential treatment for epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a valuable tool for studying the role of these systems in various physiological and pathological conditions. Additionally, its anticonvulsant properties make it a useful compound for studying epilepsy and other seizure disorders.
However, there are some limitations to using this compound in lab experiments. One of the main limitations is its potential toxicity. Studies have shown that high doses of this compound can cause liver and kidney damage in animals. Additionally, its effects on neurotransmitter systems can be complex and difficult to interpret, which can make it challenging to use in certain types of experiments.
Future Directions
There are many potential future directions for research on 3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain. Finally, there is a need for more research on the potential toxicity of this compound and its long-term effects on the liver and kidney.
Synthesis Methods
The synthesis of 3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole involves a multi-step process that requires expertise in organic chemistry. The most common method for synthesizing this compound is through the reaction of 2-methyl-6-nitroaniline with ethyl acetoacetate in the presence of a catalyst. The resulting product is then reduced to yield the desired compound. This synthesis method has been optimized over the years, and many variations have been developed to improve the yield and purity of the final product.
Scientific Research Applications
3-(2-Methyl-6-aminophenyl)-4,5-dihydroisoxazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been studied for its potential as a selective serotonin reuptake inhibitor (SSRI) and as a modulator of the GABA receptor.
properties
IUPAC Name |
2-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O/c1-7-3-2-4-8(11)10(7)9-5-6-13-12-9/h2-4H,5-6,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFWVJEXKJBOUHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N)C2=NOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501237409 |
Source
|
| Record name | 2-(4,5-Dihydro-3-isoxazolyl)-3-methylbenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501237409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,5-Dihydroisoxazol-3-yl)-3-methylaniline | |
CAS RN |
250592-89-3 |
Source
|
| Record name | 2-(4,5-Dihydro-3-isoxazolyl)-3-methylbenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=250592-89-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4,5-Dihydro-3-isoxazolyl)-3-methylbenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501237409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzenamine, 2-(4,5-dihydro-3-isoxazolyl)-3-methyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 4-({N'-[(E)-[1-(2,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene]hydrazinecarbonyl}formamido)benzoate](/img/structure/B7720589.png)
